1-Pyridin-2-ylmethyl-1H-pyrrole-2-carbaldehyde

• IUPAC Name: 1-(pyridin-2-ylmethyl)pyrrole-2-carbaldehyde
• InChI: InChI=1S/C11H10N2O/c14-9-11-5-3-7-13(11)8-10-4-1-2-6-12-10/h1-7,9H,8H2
• InChI Key: YXISMHMPFYBWTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN2C=CC=C2C=O
• Molecular Formula: C11H10N2O
• DSSTOX Substance ID: DTXSID70396462
• Molecular Weight: 186.21 g/mol
• CAS RN: 383135-91-9

Description

1-Pyridin-2-ylmethyl-1H-pyrrole-2-carbaldehyde, also known as PPMC, is a heterocyclic organic compound with the molecular formula C13H11N2O. It has a pyrrole ring, a pyridine ring, and an aldehyde group on adjacent carbons. The molecular weight of this compound is 186.21.

Scientific Research Applications

Brain Barrier Transport Mechanisms 1-Methylpyridine-2-carbaldehyde oxime, a quaternary pyridinium salt, demonstrated the capability to efficiently cross the blood-brain barrier in its dihydropyridine prodrug form. This substance was used to understand the elimination rate of small quaternary salts from the brain, indicating an active transport mechanism for removing organic ions from the brain. It proposes the potential use of the pyridinium salt in the equilibrium dihydropyridine redox system for the targeted delivery of drugs to the brain (Bodor, Roller, & Selk, 1978).

Chemical Properties and Complex Formation 2,6-Bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine, derivatives of pyridine, have shown a wide range of chemical properties and applications. Their ability to form different protonated and/or deprotonated forms, along with their role in the formation of complex compounds, was explored. These derivatives exhibited significant spectroscopic properties, structures, magnetic properties, and even biological and electrochemical activity, pointing out the significant variability and potential for further investigations in these compounds (Boča, Jameson, & Linert, 2011).

Pheromone Components in Insects A study identified 1-(1H–pyrrol-2-yl)-1,2-propanedione, a compound related to pyrrole, as an important pheromone component in several Asian and South American species of longhorned beetles. The research highlighted the use of pheromone-baited traps in capturing rarely encountered species of cerambycids and underscored pyrrole as a conserved pheromone motif within the Cerambycinae, found in representatives across multiple continents (Diesel et al., 2017).

Pyrrolidine in Medicinal Chemistry Pyrrolidine, a five-membered ring structure, has been widely utilized in medicinal chemistry for the treatment of human diseases. The review highlighted the versatility of the pyrrolidine ring in bioactive molecules, discussing its role in stereochemistry, pseudorotation, and its influence on the biological activity of compounds. It also explored the structure–activity relationship (SAR) of pyrrolidine compounds, suggesting its importance in the design of new drug candidates with varied biological profiles (Petri et al., 2021).